Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

disodium embonate monohydrate basic

research

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Disodium pamoate monohydrate

CAS No.: 71607-30-2

Cat. No.: S949911

Chemical Profile & Biological Activity

The table below consolidates the fundamental identification and reported biological activity of the

compound.
Propert
A Details
Category
IUPAC Name disodium;3-carboxy-1-[(3-carboxy-2-oxidonaphthalen-1-yl)methyllnaphthalen-2-
olate;hydrate [1] [2]
Molecular Cy3H6Nay05 [1] [2]
Formula
Molecular 450.3 g/mol [1] [2]
Weight
CAS Number 71607-30-2 [1] [3]

Other Names

Disodium pamoate monohydrate; Pamoic acid disodium salt [3] [4]
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Propert
el Details
Category
Reported GPR35 (G-Protein Coupled Receptor 35) [4]
Target
Reported Potent GPR35 agonist (EC5g = 79 nM); induces receptor internalization; activates
Activity ERK1/2 signaling (ECsg = 65 nM) [4]

Research Context & Potential Applications

The provided search results do not contain detailed experimental protocols for working with this compound.

Its role in research can be inferred from the following contexts:

¢ Role in Formulation (Salt Form): Disodium embonate (pamoate) is commonly used to form poorly
soluble salts with drug molecules to modify their properties, such as prolonging the release of an
active pharmaceutical ingredient (API) or improving stability [1]. This is a standard application in pre-

formulation and drug development stages.
e A Tool Compound in Pharmacology: Its established role as a potent GPR35 agonist makes it a

valuable tool compound for studying this specific receptor in in vitro and in vivo models [4]. Research
could focus on:
o Pathophysiological Roles of GPR35: Investigating the receptor's function in pain perception
(antinociception) [4], immune responses, and metabolic diseases.
o Receptor Signaling Studies: Elucidating the downstream signaling pathways of GPR35, such
as the B-arrestin2 recruitment and ERK1/2 activation mentioned in the biological activity data.
o Target Validation: Using it as a positive control to validate the activity of new compounds
targeting the GPR35 receptor.

GPR35 Signaling Pathway

Based on the biological activity described in the search results, the compound's interaction with the GPR35
receptor triggers at least two key downstream events. The diagram below outlines this core signaling

pathway.
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Guidance for Protocol Development

Since explicit protocols are unavailable, here is a general framework for designing experiments:

e In Vitro Assays for GPR35 Agonism:

o Cell Line Preparation: Use recombinant cell lines (e.g., HEK-293) stably expressing human
GPR35.

o Calcium Flux Assay: Load cells with a fluorescent calcium-sensitive dye. Add the compound
and measure fluorescence change as a primary indicator of G-protein activation.

o B-Arrestin Recruitment Assay: Utilize a commercially available assay system (e.g.,
PathHunter) to quantitatively measure [3-arrestin recruitment.

o ERK1/2 Phosphorylation Assay: Treat cells and use a Western blot or ELISA to detect levels
of phosphorylated ERK1/2.

o Data Analysis: Generate dose-response curves from the data to calculate the ECgg values.

¢ Key Considerations:
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o Solubility: The compound has limited aqueous solubility. A common strategy is to prepare a
stock solution in DMSO and then dilute it in the assay buffer.

o Controls: Always include a vehicle control (e.g., DMSO) and a reference standard if available.

o Specificity: Results should be verified with GPR35-knockdown or antagonist controls to
confirm the effect is receptor-mediated.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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